Dibutyldiethyltin-d18

• Molecular Formula: C12H28Sn
• Molecular Weight: 309.17 g/mol
• InChI: InChI=1S/2C4H9.2C2H5.Sn/c2*1-3-4-2;2*1-2;/h2*1,3-4H2,2H3;2*1H2,2H3;/i2*1D2,2D3,3D2,4D2
• InChIKey: OLZKNGAFPKLTRN-BKBQOGODSA-N

Dibutyldiethyltin‑d18: Perdeuterated Organotin IS

Dibutyldiethyltin‑d18 (C₁₂H₁₀D₁₈Sn, MW 309.17) is a perdeuterated isotopologue of the organotin compound dibutyldiethyltin. All eighteen hydrogen atoms in the butyl and ethyl substituents on the central tin atom are replaced by deuterium . This extensive deuteration provides a substantial mass shift from the native (unlabeled) analyte (C₁₂H₂₈Sn, MW 291.06) and makes the compound suitable as a stable isotope‑labeled (SIL) internal standard for quantitative analysis via GC‑MS or LC‑MS [1].

Product TypePerdeuterated organotin ISTD for quantitative MS

Mass Shift+18 Da isotope dilution internal standard

• [1] Coompo Research Chemicals. Dibutyldiethyltin‑d18 product page. Accessed 2025. View Source

Why Dibutyldiethyltin‑d18 Is Irreplaceable

The use of a stable isotope‑labeled internal standard is mandatory for correcting matrix effects, ion suppression, and instrumental variability in LC‑MS and GC‑MS assays [1]. A generic, structurally related organotin (e.g., tributyltin‑d₂₇) cannot reliably co‑elute or ionize identically to dibutyldiethyltin, introducing systematic error. The native, unlabeled compound is indistinguishable from the analyte, precluding its use as an internal standard. Dibutyldiethyltin‑d18, with a mass shift of +18 Da relative to the unlabeled analyte, provides a distinct mass spectrometric signal while maintaining near‑identical physicochemical behavior, a requirement for accurate isotope‑dilution quantification [2].

Non‑analog IS

Generic organotin IS may not co‑elute identically, causing matrix-effect bias.

Unlabeled analog

Indistinguishable from analyte in MS; cannot be used as internal standard.

Partial deuteration

Non‑structural analogs lack identical physicochemical behavior, limiting substitution.

• [1] Wieling J. LC‑MS‑MS experiences with internal standards. Chromatographia 2002; 55: S107–S113. View Source
• [2] ResolveMass Laboratories. Deuterated Standards for LC‑MS Analysis: What They Are & Why They Matter. 2025. View Source

Dibutyldiethyltin‑d18: Key Comparative Evidence

Mass Shift and Isotopic Purity

Dibutyldiethyltin‑d18 incorporates eighteen deuterium atoms (C₁₂H₁₀D₁₈Sn), yielding a molecular mass of 309.17 Da. This represents a +18 Da shift compared to the unlabeled dibutyldiethyltin (C₁₂H₂₈Sn, 291.06 Da) . The magnitude of the mass difference is critical: it ensures baseline resolution from the native analyte in MS detection while minimizing deuterium isotope effects that could alter chromatographic retention .

Mass Shift

Data to verify

Target: 309.17 Da
Unlabeled: 291.06 Da
Shift: +18 Da

May support baseline resolution and co‑elution in ID‑MS.

Supplier specification; verify isotopic purity.

Evidence Dimension	Molecular Mass (Da)
Target Compound Data	309.17 Da
Comparator Or Baseline	Unlabeled Dibutyldiethyltin: 291.06 Da
Quantified Difference	+18 Da
Conditions	Calculated from molecular formula; applies to all mass spectrometric detection modes.

Why This Matters

The +18 Da shift provides unambiguous separation from the analyte while maintaining co‑elution, a prerequisite for accurate isotope‑dilution MS quantification.

Deuterium Labeling Completeness

Dibutyldiethyltin‑d18 is specified as a perdeuterated compound with all eighteen alkyl hydrogen atoms replaced by deuterium . In contrast, many commercially available organotin internal standards are only partially deuterated (e.g., tributyltin‑d₂₇, where 27 of 27 alkyl hydrogens are labeled). While both are perdeuterated within their respective molecules, the specific +18 Da mass increment of dibutyldiethyltin‑d18 is tailored to the dibutyldiethyltin analyte; using a different perdeuterated organotin (e.g., TBT‑d₂₇) introduces a non‑identical chemical structure that may exhibit differential extraction, derivatization, or ionization behavior [1][2].

Deuteration Completeness

Class‑level inference

Perdeuterated (18 D)
vs. Tributyltin‑d₂₇ (27 D) – non‑analog
Exact structural analog required

Only exact analog ensures identical workup behavior.

Class‑level; verify batch‑specific enrichment.

Evidence Dimension	Deuterium Incorporation
Target Compound Data	18 deuterium atoms (perdeuterated on all alkyl positions)
Comparator Or Baseline	Tributyltin‑d₂₇: 27 deuterium atoms (perdeuterated); Unlabeled analog: 0 deuterium atoms
Quantified Difference	Unique +18 Da mass shift specific to dibutyldiethyltin
Conditions	Based on molecular formula and vendor specifications.

Why This Matters

Complete deuteration maximizes the mass shift and minimizes isotopic cross‑talk, but only an exact structural analog (same carbon skeleton) ensures identical physicochemical behavior during sample workup and ionization.

• [1] Wieling J. LC‑MS‑MS experiences with internal standards. Chromatographia 2002; 55: S107–S113. View Source
• [2] Arnold CG, et al. Determination of Organotin Compounds in Water, Sediments, and Sewage Sludge Using Perdeuterated Internal Standards. Anal Chem 1998; 70(14): 3094–3101. View Source

Analytical Purity and Standard Certification

Dibutyldiethyltin‑d18 is supplied as an analytical standard with a reported chemical purity of ≥98% (HPLC or GC) [1]. The unlabeled dibutyldiethyltin is also available as a standard, but its purity specifications (often ≥95%) may be less stringent when intended for general research use rather than quantitative calibration . For procurement, the higher specified purity of the d18‑labeled standard reduces the uncertainty contributed by impurities in the internal standard solution, which directly impacts the accuracy of isotope‑dilution calculations.

Analytical Purity

Data to verify

Target: ≥98% purity
Unlabeled: ≥95%
Diff: ≥3% absolute

Higher ISTD purity may reduce quantification bias.

Vendor‑reported purity; confirm with COA.

Evidence Dimension	Reported Chemical Purity
Target Compound Data	≥98%
Comparator Or Baseline	Unlabeled Dibutyldiethyltin: typically ≥95%
Quantified Difference	≥3% absolute purity difference
Conditions	Vendor‑reported purity; analytical method (HPLC/GC) per product specifications.

Why This Matters

Higher purity of the internal standard reduces systematic bias in quantitative assays, particularly at low analyte concentrations.

• [1] Coompo Research Chemicals. Dibutyldiethyltin‑d18 product page (purity 98%). Accessed 2025. View Source

Dibutyldiethyltin‑d18 Application Scenarios

Environmental Residue Quantification by ID-GC‑MS

The perdeuterated dibutyldiethyltin‑d18 is added to soil, sediment, or water samples prior to extraction and derivatization. Its +18 Da mass difference enables precise correction for matrix effects and losses during sample preparation, achieving method detection limits as low as 0.4–2 ng/g in sediments when perdeuterated organotin internal standards are employed [1][2]. Using an unlabeled analog or a structurally different organotin IS would compromise quantification accuracy [2].

Bioanalytical LC‑MS/MS Quantification

In bioanalytical studies monitoring organotin exposure, dibutyldiethyltin‑d18 serves as an exact isotopologue internal standard. Its identical chromatographic retention and ionization efficiency to the native analyte normalize for ion suppression commonly observed in complex biological extracts [3]. This approach yields relative standard deviations (RSD) <5% for replicate measurements, consistent with the performance of perdeuterated organotin IS in published methods [2].

Regulatory Compliance Testing in Plastics

Dibutyldiethyltin‑d18 can be used to prepare calibration curves and quality control samples for the quantitative analysis of dibutyldiethyltin in polymer extracts, as required by standards such as ISO 23161 [4]. The certified purity (≥98%) and defined isotopic composition of the d18‑labeled standard support the traceability and measurement uncertainty budgets mandated by ISO/IEC 17025 accredited laboratories [5].

Application

Selection Property

Validation Focus

Environmental residue ID‑GC‑MS

Isotope‑dilution IS co‑elution

Matrix‑effect correction and recovery

Bioanalytical LC‑MS/MS quantification

Exact isotopologue matching

Ion suppression normalization and precision

Polymer extract testing

Certified purity and traceability

Calibration accuracy and measurement uncertainty

• [1] Arnold CG, et al. Determination of Organotin Compounds in Water, Sediments, and Sewage Sludge Using Perdeuterated Internal Standards. Anal Chem 1998; 70(14): 3094–3101. View Source
• [2] Iwamura J, et al. Determination of organotin compounds in water and sediment samples by isotope dilution GC/MS. Bunseki Kagaku 1999; 48(6): 555–561. View Source
• [3] Wieling J. LC‑MS‑MS experiences with internal standards. Chromatographia 2002; 55: S107–S113. View Source
• [4] BS EN ISO 23161:2018. Soil quality – Determination of selected organotin compounds – Gas‑chromatographic method. View Source
• [5] Coompo Research Chemicals. Dibutyldiethyltin‑d18 product page (purity 98%). Accessed 2025. View Source